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Compound of Interest

Compound Name: Unc-CA359

Cat. No.: B12396089

For Researchers, Scientists, and Drug Development Professionals

Introduction

Unc-CA359 is a potent and selective small molecule inhibitor of the Epidermal Growth Factor
Receptor (EGFR). EGFR is a receptor tyrosine kinase that plays a crucial role in regulating cell
proliferation, survival, and differentiation. Dysregulation of the EGFR signaling pathway is
implicated in the pathogenesis of various cancers, including chordoma. Unc-CA359 exhibits
strong anti-tumor activity and is a valuable tool for investigating the role of EGFR in cancer
biology and for preclinical drug development.

These application notes provide detailed protocols for the use of Unc-CA359 in cell culture,
with a focus on the chordoma cell line U-CHL1. The provided methodologies for cell viability and
protein analysis will enable researchers to effectively evaluate the cellular effects of this
compound.
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Parameter Value Reference

(E)-2-cyano-3-(3,4-
IUPAC Name dihydroxyphenyl)-N-(pyridin-2- N/A
ylmethyl)acrylamide

CAS Number 2676156-05-9 N/A
Molecular Formula C18H14CIN302 N/A
Molecular Weight 339.78 g/mol N/A

Epidermal Growth Factor
Target N/A
Receptor (EGFR)

IC50 18 nM N/A

Cell Line Information: U-CH1

Parameter Description Reference
Cell Line U-CH1 [1][2]
Organism Homo sapiens (Human)

Tissue Sacrococcygeal Chordoma

Mesenchymal-like,

Morphology )

physaliferous cells
Growth Properties Adherent [3]
Doubling Time Approximately 5-7 days [11[3]

Dose-Response Data (Template)

The following table is a template for presenting dose-response data for Unc-CA359 in a
chordoma cell line such as U-CHL1.
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Unc-CA359 Concentration (nM)

% Cell Viability (Mean * SD)

0 (Vehicle Control)

100 + [SD]

1 [Mean] + [SD]
10 [Mean] + [SD]
18 (IC50) 50 + [SD]

50 [Mean] + [SD]
100 [Mean] + [SD]
500 [Mean] + [SD]
1000 [Mean] + [SD]

Signaling Pathway and Experimental Workflow
EGFR Signaling Pathway Inhibition by Unc-CA359
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Caption: Unc-CA359 inhibits EGFR signaling and downstream pathways.

Experimental Workflow for Evaluating Unc-CA359
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Culture U-CH1 Chordoma Cells

'

Treat cells with Unc-CA359
(Dose-response concentrations)

Incubate for desired time
(e.g., 72 hours for viability)

Assays

Cell Viability Assay Western Blot Analysis
(e.g., MTT, CellTiter-Glo) (p-EGFR, p-AKT, p-ERK)

Data Analysis

Results:
- IC50 Determination
- Pathway Inhibition Profile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Unc-CA359 in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12396089#unc-ca359-experimental-protocol-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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